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Compound of Interest

Compound Name: Dimethyl-phenyl-silane

Cat. No.: B7799541

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of dimethyl-phenyl-
silane, a flammable and moisture-sensitive compound. Adherence to these protocols is
essential to mitigate risks and maintain a safe research environment.

Essential Safety and Handling Information

Dimethyl-phenyl-silane is a flammable liquid that is sensitive to moisture.[1] It is crucial to
handle this chemical in a well-ventilated area, away from heat, sparks, and open flames.[1][2]
Appropriate personal protective equipment (PPE), including chemical splash goggles, gloves,
and protective clothing, must be worn at all times to prevent skin and eye contact.[1]

Quantitative Data

The following table summarizes key physical and chemical properties of dimethyl-phenyl-
silane, essential for its safe handling and disposal.
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Property Value Source
CAS Number 766-77-8 [1]1[3][4]
Molecular Formula C8H12Si [41[5]
Molecular Weight 136.27 g/mol [41[5]
Appearance Colorless clear liquid [1]
Boiling Point 157 °C at 744 mmHg [3][5]
Density 0.889 g/mL at 25 °C [315]
Flash Point 35 °C (95 °F) [11[3]1[5]
Solubility Insoluble in wafer; soluble in

common organic solvents.[5]
Hazard Class 3 (Flammable Liquid) [31[5]

Step-by-Step Disposal Procedure

The disposal of dimethyl-phenyl-silane must be handled by a licensed waste disposal
company.[2] The following steps outline the process for preparing the chemical waste for
collection.

1. Waste Segregation and Collection:

e Collect waste dimethyl-phenyl-silane in a dedicated, properly labeled, and sealed
container.

e The container should be made of a material compatible with the chemical and clearly marked
as "Hazardous Waste," "Flammable Liquid,” and "Dimethyl-phenyl-silane."

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Spill Management:

 In the event of a spill, immediately remove all sources of ignition.[1]
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¢ Ventilate the area.

o Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Do not use
combustible materials like paper towels as the primary absorbent.

¢ Using spark-proof tools, carefully collect the absorbed material and place it into a suitable,
labeled container for hazardous waste.[1][6]

o Clean the spill area thoroughly.
3. Preparation for Disposal:

o Ensure the waste container is tightly closed to prevent the release of vapors and exposure to
moisture.[1][2]

o Store the waste container in a cool, dry, and well-ventilated area designated for flammable
liquids, away from incompatible substances.[1]

o Complete all necessary hazardous waste disposal paperwork as required by your institution
and local regulations.

4. Professional Disposal:
e Arrange for the collection of the hazardous waste by a certified disposal company.

o US EPA guidelines for the classification of hazardous waste are listed in 40 CFR Parts 261.3.
[1] Waste generators must also consult state and local regulations to ensure complete and
accurate classification.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of dimethyl-
phenyl-silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b779954 1#dimethyl-phenyl-silane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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